ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate

• IUPAC Name: ethyl 2-[(3-chloro-2-methylphenyl)carbamoylamino]acetate
• InChI: InChI=1S/C12H15ClN2O3/c1-3-18-11(16)7-14-12(17)15-10-6-4-5-9(13)8(10)2/h4-6H,3,7H2,1-2H3,(H2,14,15,17)
• InChI Key: AXHQMJYWNUZKDI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)NC1=C(C(=CC=C1)Cl)C
• Molecular Formula: C12H15ClN2O3
• Molecular Weight: 270.71 g/mol

Description

Ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate, also known as ECG, is a compound that has been widely used in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in cell proliferation, inflammation, and oxidative stress. ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate has been shown to inhibit the Akt/mTOR pathway, which is involved in cell growth and proliferation. Additionally, ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate has been shown to inhibit the NF-κB pathway, which is involved in inflammation and immune responses.
Biochemical and Physiological Effects
ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the reduction of oxidative stress and inflammation, and the promotion of apoptosis. In vitro studies have shown that ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate inhibits the growth of cancer cells by inducing apoptosis and suppressing cell proliferation. ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate has also been shown to reduce oxidative stress and inflammation in various cell types, including neurons and immune cells.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate in lab experiments is its ability to inhibit cell proliferation and induce apoptosis, making it a potential anticancer agent. Additionally, ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate has been shown to have anti-inflammatory and neuroprotective effects, making it a potential therapeutic agent for various diseases. However, one limitation of using ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate in lab experiments is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

Future research on ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate could focus on its potential as a therapeutic agent for various diseases, including cancer, inflammation, and neurodegenerative diseases. Additionally, further studies could investigate the mechanism of action of ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate and its interactions with various signaling pathways. Finally, future research could explore the development of more soluble forms of ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate for in vivo use.

Scientific Research Applications

Ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate has been used in various scientific research applications, including as a potential anticancer agent, an anti-inflammatory agent, and a neuroprotective agent. In cancer research, ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate has been shown to inhibit the proliferation of cancer cells by inducing apoptosis and suppressing tumor growth. Inflammation is a key factor in many diseases, and ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycinate has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.